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Compound of Interest

Compound Name: AUZ 454

Cat. No.: B15586746 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper handling and disposal of AUZ 454, a potent, toxic, and pharmaceutically active

compound, are critical to ensuring personnel safety and environmental protection. Adherence

to these step-by-step procedures is mandatory for all researchers, scientists, and drug

development professionals working with this substance.

AUZ 454 is classified as a toxic substance and a moderate to severe skin and eye irritant.

Handling should only be performed by personnel trained in the management of potent active

pharmaceutical ingredients (APIs).[1] Improper disposal can lead to environmental

contamination and poses a significant health risk.

I. Immediate Safety Protocols & Spill Management
In the event of an accidental release, immediate action is crucial.

Evacuate and Secure: Evacuate all non-essential personnel from the affected area.

Personal Protective Equipment (PPE): Before addressing a spill, don appropriate PPE,

including a self-contained breathing apparatus, protective clothing, and chemical-resistant

gloves.[1]

Containment: For powdered spills, carefully cover the material with a damp cloth or

absorbent material to prevent it from becoming airborne. For solutions, use an inert
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absorbent material to contain the spill.

Collection: Collect the spilled material and absorbent waste into a designated, labeled

hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials must be disposed of as hazardous waste.

II. Step-by-Step Disposal Procedure for AUZ 454
All chemical waste must be treated as hazardous unless explicitly determined otherwise by an

environmental health and safety (EHS) professional.

Step 1: Waste Identification and Segregation

Treat all AUZ 454, including unused product, contaminated labware (e.g., pipette tips, vials,

gloves), and spill cleanup materials, as hazardous waste.

Do not mix AUZ 454 waste with other chemical waste streams unless compatibility has been

confirmed. Incompatible wastes must be segregated to prevent dangerous reactions.

Step 2: Preparing for Disposal

Solid Waste: Collect powdered AUZ 454 and contaminated solids in a clearly labeled, sealed

container compatible with the chemical. The original container, if in good condition, can be

used.

Liquid Waste: Solutions containing AUZ 454 should be collected in a sealed, leak-proof

container. Do not fill containers to more than 90% capacity to allow for expansion.

Empty Containers: Containers that held AUZ 454 must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste. After

triple-rinsing, deface the original label and dispose of the container as regular trash, or reuse

for compatible waste.

Step 3: Labeling and Storage

Affix a hazardous waste label to the container as soon as the first piece of waste is added.
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The label must include:

The words "Hazardous Waste"

The full chemical name: "AUZ 454" and its components if in a solution.

The accumulation start date.

The specific hazards (e.g., Toxic).

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from general laboratory traffic. Use secondary containment

to prevent spills.

Step 4: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.

Do not attempt to dispose of AUZ 454 down the drain or in regular trash. This is illegal and

poses a significant environmental hazard.

III. Quantitative Data Summary
Parameter Value Reference

Chemical Name

N-[4-[(2-amino-4-

pyrimidinyl)oxy]phenyl]-N'-[4-

[(4-methyl-1-

piperazinyl)methyl]-3-

(trifluoromethyl)phenyl]urea

[1]

CAS Registry Number 853299-07-7 [1]

Molecular Formula C24H26F3N7O2 [1]

Molecular Weight 501.50 g/mol [1]

Hazard Description
Toxic, Moderate to severe skin

and eye irritant
[1]
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IV. Experimental Protocol: Deactivation via
Adsorption (for consideration)
While not a substitute for professional disposal, research indicates that activated carbon can be

effective in deactivating and adsorbing active pharmaceutical ingredients.[2][3][4][5][6] This

method could be considered as a pre-treatment step under controlled laboratory conditions and

with EHS approval.

Methodology:

Prepare a slurry of activated carbon in water.

Add the AUZ 454 waste (solid or dissolved in a compatible solvent) to the slurry.

Agitate the mixture for a specified period (e.g., 24 hours) to ensure maximum adsorption.

Separate the solid activated carbon from the liquid.

Test the liquid for residual AUZ 454 to confirm deactivation efficiency.

Dispose of the activated carbon containing the adsorbed AUZ 454 as solid hazardous waste,

and the treated liquid as per institutional guidelines.

V. Logical Workflow for AUZ 454 Disposal
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Caption: Logical workflow for the safe disposal of AUZ 454.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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